Cas no 826995-54-4 (Benzo[b]thiophene-2-carboxylic acid, 6-bromo-3-(trifluoromethyl)-)

Benzo[b]thiophene-2-carboxylic acid, 6-bromo-3-(trifluoromethyl)- structure
826995-54-4 structure
Product Name:Benzo[b]thiophene-2-carboxylic acid, 6-bromo-3-(trifluoromethyl)-
CAS No:826995-54-4
MF:C10H4BrF3O2S
MW:325.101771354675
CID:686961
PubChem ID:71417899
Update Time:2025-04-19

Benzo[b]thiophene-2-carboxylic acid, 6-bromo-3-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

    • Benzo[b]thiophene-2-carboxylic acid, 6-bromo-3-(trifluoromethyl)-
    • 6-bromo-3-(trifluoromethyl)-1-benzothiophene-2-carboxylic acid
    • SCHEMBL16684638
    • 826995-54-4
    • E74062
    • DTXSID70837229
    • PJGAVVIJEDQBCB-UHFFFAOYSA-N
    • WS-00881
    • 6-Bromo-3-(trifluoromethyl)benzo[b]thiophene-2-carboxylic acid
    • Inchi: 1S/C10H4BrF3O2S/c11-4-1-2-5-6(3-4)17-8(9(15)16)7(5)10(12,13)14/h1-3H,(H,15,16)
    • InChI Key: PJGAVVIJEDQBCB-UHFFFAOYSA-N
    • SMILES: BrC1C=CC2=C(C=1)SC(C(=O)O)=C2C(F)(F)F

Computed Properties

  • Exact Mass: 323.90675g/mol
  • Monoisotopic Mass: 323.90675g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 1
  • Complexity: 323
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.4
  • Topological Polar Surface Area: 65.5Ų
Recommended suppliers
钜澜化工科技(青岛)有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
钜澜化工科技(青岛)有限公司
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd